Cas no 1147706-70-4 (4-(3,3-Difluoroazetidin-1-yl)aniline)
1147706-70-4 structure
Product Name:4-(3,3-Difluoroazetidin-1-yl)aniline
CAS No:1147706-70-4
MF:C9H10F2N2
MW:184.185908794403
CID:5073126
Update Time:2023-08-25
4-(3,3-Difluoroazetidin-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,3-difluoroazetidin-1-yl)aniline
- 4-(3,3-Difluoroazetidin-1-yl)aniline
-
- Inchi： 1S/C9H10F2N2/c10-9(11)5-13(6-9)8-3-1-7(12)2-4-8/h1-4H,5-6,12H2
- InChI Key： PSADMXCMZULBGT-UHFFFAOYSA-N
- SMILES： FC1(CN(C2C=CC(=CC=2)N)C1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- XLogP3: 1.8
- Topological Polar Surface Area: 29.3
4-(3,3-Difluoroazetidin-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D241136-100mg |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D241136-500mg |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 500mg |
$ 435.00 | 2022-06-05 | ||
| TRC | D241136-1g |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 1g |
$ 680.00 | 2022-06-05 | ||
| Life Chemicals | F1908-0214-0.25g |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-0214-0.5g |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-0214-1g |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-0214-2.5g |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-0214-5g |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-0214-10g |
4-(3,3-difluoroazetidin-1-yl)aniline |
1147706-70-4 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
4-(3,3-Difluoroazetidin-1-yl)aniline Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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